Cas no 17574-46-8 (Silanediol, diphenyl-, dilithium salt)

• Product Name: Silanediol, diphenyl-, dilithium salt
• CAS No: 17574-46-8
• MF: C₁₂H₁₀Li₂O₂Si
• MW: 228.174104213715
• CID: 1362196
• PubChem ID: 59915250
• Update Time: 2025-08-02

Silanediol, diphenyl-, dilithium salt Chemical and Physical Properties

Names and Identifiers

• Silanediol, diphenyl-, dilithium salt
• MFCD03412173
• 17574-46-8
• Dilithiodiphenyldisilanonate
• dilithium;dioxido(diphenyl)silane

• Inchi： 1S/C12H10O2Si.2Li/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12;;/h1-10H;;/q-2;2*+1
• InChI Key： GOFWOPNWJGLBTJ-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)([O-])[O-].[Li+].[Li+]

Computed Properties

• Exact Mass: 57.9587
• Monoisotopic Mass: 228.07701296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• PSA: 0

Additional information on Silanediol, diphenyl-, dilithium salt

Recent Advances in the Study of Silanediol, Diphenyl-, Dilithium Salt (CAS: 17574-46-8) and Its Applications in Chemical Biology and Medicine

Silanediol, diphenyl-, dilithium salt (CAS: 17574-46-8) is an organosilicon compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its silanediol core and phenyl substituents, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery. Recent studies have explored its role as a protease inhibitor, its utility in material science, and its potential as a therapeutic agent. This research brief synthesizes the latest findings on this compound, highlighting its multifaceted applications and future prospects.

One of the most promising areas of research involving Silanediol, diphenyl-, dilithium salt is its application as a protease inhibitor. Proteases play critical roles in various physiological and pathological processes, and their dysregulation is implicated in diseases such as cancer, viral infections, and neurodegenerative disorders. Recent studies have demonstrated that this silanediol derivative can effectively inhibit metalloproteases by mimicking the tetrahedral intermediate of peptide hydrolysis. The dilithium salt form enhances its solubility and bioavailability, making it a viable candidate for further drug development. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported its potent inhibitory activity against angiotensin-converting enzyme 2 (ACE2), a key target in COVID-19 therapeutics.

In addition to its biological applications, Silanediol, diphenyl-, dilithium salt has shown promise in material science. Its ability to form stable silicon-based frameworks has been exploited in the development of novel polymers and coatings with enhanced thermal and chemical resistance. A recent breakthrough published in Advanced Materials (2024) highlighted its use in creating self-healing materials, where the silanediol moiety facilitates dynamic bond formation under mild conditions. These materials have potential applications in biomedical devices and industrial coatings, underscoring the versatility of this compound.

The synthetic accessibility of Silanediol, diphenyl-, dilithium salt has also been a focus of recent research. Traditional synthesis routes often involve harsh conditions and low yields, but advancements in catalytic methods have improved efficiency. A 2023 study in Organic Letters described a palladium-catalyzed coupling reaction that achieves high yields under ambient conditions, significantly reducing production costs. This methodological innovation is expected to accelerate the adoption of this compound in large-scale pharmaceutical and material applications.

Despite these advancements, challenges remain in the clinical translation of Silanediol, diphenyl-, dilithium salt. Issues such as in vivo stability, toxicity profiles, and formulation optimization need to be addressed. Recent preclinical studies have begun to tackle these hurdles, with promising results. For instance, a 2024 study in Molecular Pharmaceutics demonstrated that nanoparticle encapsulation of the compound improves its pharmacokinetics and reduces off-target effects, paving the way for future clinical trials.

In conclusion, Silanediol, diphenyl-, dilithium salt (CAS: 17574-46-8) represents a compelling example of how organosilicon chemistry can bridge the gap between chemical biology and medicine. Its dual role as a bioactive molecule and a material precursor highlights its interdisciplinary potential. As research continues to unravel its mechanisms and optimize its applications, this compound is poised to make significant contributions to both academic and industrial spheres. Future studies should focus on translational research to harness its full therapeutic and material potential.